4-Methyl-3-nitrobenzenesulfonohydrazide
Overview
Description
4-Methyl-3-nitrobenzenesulfonohydrazide is a chemical compound with the molecular formula C7H9N3O4S . It has a molecular weight of 231.23 . It is used for research and development purposes .
Molecular Structure Analysis
The InChI code for 4-Methyl-3-nitrobenzenesulfonohydrazide is1S/C7H9N3O4S/c1-5-2-3-6 (15 (13,14)9-8)4-7 (5)10 (11)12/h2-4,9H,8H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
4-Methyl-3-nitrobenzenesulfonohydrazide is a powder at room temperature . The melting point is 127-128°C .Scientific Research Applications
Nonlinear Optical (NLO) Applications
“4-Methyl-3-nitrobenzenesulfonohydrazide” has been studied for its potential in nonlinear optical applications. A derivative, brucinium 4-methyl-3-nitrobenzoate 0.5 hydrate (B4M3NB0.5H), has shown promise as a material for high-power lasers, ultrahigh cooling, sensors, and detectors. The crystal harvested from this compound exhibits superior second harmonic generation (SHG) efficiency, which is 5.11 times higher than that of the standard KDP material .
Antimycobacterial Activity
Research has indicated that sulfonyl hydrazone derivatives of “4-Methyl-3-nitrobenzenesulfonohydrazide” exhibit potent antimycobacterial activity against Mycobacterium tuberculosis. These compounds have been found to have low cytotoxicity and high selectivity indexes, making them promising candidates for new chemotherapeutic agents .
Optical and Electrical Device Fabrication
Due to its unique physical and chemical properties, “4-Methyl-3-nitrobenzenesulfonohydrazide” and its derivatives are being explored for use in the fabrication of various optical and electrical devices. These include electro-optic shutters, optical modulation, optical communication, optical logic, optical mixing, photocells, photoswitches, storage devices, optoelectronics, light-emitting diodes (LEDs), and field-effect transistors (FETs) .
Sensor and Detector Development
The compound’s derivatives have been investigated for their suitability in sensor and detector applications. Their high thermal stability and good crystalline nature make them suitable for use in environments where precision and durability are crucial .
Pharmaceutical Research
In the pharmaceutical domain, “4-Methyl-3-nitrobenzenesulfonohydrazide” derivatives are being assessed for their pharmacological profiles. Studies include evaluating their toxicity, antioxidant activity, and enzyme inhibition capacity, which are essential for developing new drugs .
Thermal Stability Analysis
The thermal stability of “4-Methyl-3-nitrobenzenesulfonohydrazide” derivatives is a key area of research. The TGA and DTA spectrum confirms that the title compound is thermally stable up to 101 °C, which is significant for applications that require materials to withstand high temperatures .
Safety And Hazards
properties
IUPAC Name |
4-methyl-3-nitrobenzenesulfonohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O4S/c1-5-2-3-6(15(13,14)9-8)4-7(5)10(11)12/h2-4,9H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNPGZKATRFZRMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397690 |
Source
|
| Record name | 4-methyl-3-nitrobenzenesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3-nitrobenzenesulfonohydrazide | |
CAS RN |
53516-94-2 |
Source
|
| Record name | 4-methyl-3-nitrobenzenesulfonohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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